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Compound of Interest

Compound Name: FPTQ

Cat. No.: B2542558 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a critical component of laboratory safety and

operational integrity. This document provides a comprehensive guide to the proper disposal

procedures for FPTQ, a potent and selective mGluR1 antagonist. Adherence to these

guidelines is essential to ensure a safe laboratory environment and compliance with regulatory

standards.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is imperative to consult the Safety Data Sheet (SDS)

for FPTQ. While a specific, publicly available SDS for FPTQ (CAS No. 864863-72-9) is not

readily found, general safety protocols for handling research-grade organic compounds of

unknown toxicity should be strictly followed.

Personal Protective Equipment (PPE): At a minimum, personnel should wear standard

laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant

gloves.

Handling: Avoid generating dust or aerosols. Use a chemical fume hood for all manipulations of

solid FPTQ. In case of a spill, contain the material with an inert absorbent and follow your

institution's hazardous waste cleanup procedures.
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The disposal of FPTQ, like any research chemical, must be conducted in a manner that

prioritizes safety and environmental protection. The following procedures are based on best

practices for the disposal of chemical waste in a laboratory setting.

1. Waste Identification and Segregation:

Unused or Expired FPTQ: Pure, unused FPTQ should be disposed of in its original container

if possible. If not, it should be transferred to a new, properly labeled hazardous waste

container.

Contaminated Materials: Any materials that have come into contact with FPTQ, such as

pipette tips, gloves, and bench paper, should be considered contaminated and segregated

into a designated solid chemical waste container.

Solutions of FPTQ: Solutions containing FPTQ should be collected in a designated liquid

chemical waste container. Do not mix with incompatible waste streams.

2. Waste Container Management:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("FPTQ" or "1-((4-fluorophenyl)thio)isoquinoline"), and the primary hazard(s)

(e.g., "Toxic," "Irritant").

Keep waste containers closed at all times, except when adding waste.

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.

3. Institutional Waste Pickup:

Follow your institution's specific procedures for requesting a hazardous waste pickup from

the Environmental Health and Safety (EHS) department.

Do not dispose of FPTQ down the drain or in the regular trash.
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Due to the limited availability of a public Safety Data Sheet, a comprehensive table of

quantitative data for FPTQ cannot be provided. However, the following information has been

compiled from available sources:

Property Value

CAS Number 864863-72-9

Molecular Weight 305.37 g/mol

Appearance Solid

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of FPTQ and

associated waste.
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FPTQ Disposal Workflow Diagram

Disclaimer: The information provided in this document is intended as a general guide. All

laboratory personnel must be trained on their institution's specific hazardous waste
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management procedures and should consult with their Environmental Health and Safety (EHS)

department for definitive guidance on the disposal of FPTQ.

To cite this document: BenchChem. [Navigating the Final Steps: A Guide to the Proper
Disposal of FPTQ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2542558#fptq-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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